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Compound of Interest

Compound Name: 3-Dimethylamino-1-propanol

Cat. No.: B049565 Get Quote

For Researchers, Scientists, and Drug Development Professionals

3-Dimethylamino-1-propanol (DMAPOL) is a versatile chemical intermediate with significant

applications in the pharmaceutical, agrochemical, and dye industries. The economic viability of

producing DMAPOL is critically dependent on the chosen synthesis route, with factors such as

raw material cost, product yield, energy consumption, and waste management playing pivotal

roles. This guide provides an objective comparison of the primary industrial synthesis methods

for DMAPOL, supported by available experimental data, to aid researchers and chemical

engineers in process selection and optimization.

Key Synthesis Routes: A Comparative Overview
Four principal methods for the synthesis of 3-Dimethylamino-1-propanol are prevalent in the

chemical industry:

Reaction of Dimethylamine and Acrolein followed by Hydrogenation: A widely used industrial

two-step process.

Reaction of 1-Chloro-3-propanol with Dimethylamine: A nucleophilic substitution route.

Addition of Allyl Alcohol to Dimethylamine: A method also employed in industrial

manufacturing.
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Direct Amination of 1,3-Propanediol with Dimethylamine: A "green" chemistry approach with

high atom economy.

The following sections delve into the specifics of each method, presenting available

quantitative data in a structured format for ease of comparison.

Data Presentation: A Head-to-Head Comparison
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Parameter
Dimethylamine
+ Acrolein

1-Chloro-3-
propanol +
Dimethylamine

Allyl Alcohol +
Dimethylamine

1,3-
Propanediol +
Dimethylamine

Raw Materials

Dimethylamine,

Acrolein,

Hydrogen,

Catalyst (e.g.,

Raney Cobalt)

1-Chloro-3-

propanol,

Dimethylamine

Allyl Alcohol,

Dimethylamine,

Base (e.g.,

Sodium

Hydroxide)

1,3-Propanediol,

Dimethylamine,

Catalyst

Reported Yield

~14% DMAPOL

(with ~80%

DMAPA by-

product)[1]

Data not

available in

reviewed

literature

Data not

available in

reviewed

literature

Data not

available in

reviewed

literature

Key Process

Steps

1. Michael

Addition 2.

Catalytic

Hydrogenation

Nucleophilic

Substitution

Nucleophilic

Addition

Reductive

Amination

Catalyst Raney Cobalt[1]
Typically none

required

Base catalyst

(e.g., NaOH)[2]

Transition metal

catalysts[3]

By-products

N,N-dimethyl-

1,3-

propanediamine

(DMAPA)[1]

Sodium Chloride Water Water[3]

Atom Economy Moderate Low High Very High

Environmental

Impact

Use of

flammable and

toxic acrolein;

catalyst disposal.

Formation of salt

waste.

Use of a strong

base.

Considered a

"green" route

with water as the

main by-product.

Note: The lack of publicly available, detailed quantitative data for the yields of the 1-Chloro-3-

propanol, Allyl Alcohol, and 1,3-Propanediol routes is a significant limitation in a direct

economic comparison. The data for the Dimethylamine and Acrolein route highlights a major

challenge in selectivity, which heavily impacts the process economics due to the high yield of

the less desired by-product.
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Experimental Protocols
Synthesis of 3-Dimethylamino-1-propanol from
Dimethylamine and Acrolein
This prevalent industrial method is a two-stage process.[3]

Stage 1: Synthesis of 3-Dimethylaminoacrolein

Reactants: 67.6 g of dimethylamine (1.5 mol) is charged into a 270 ml autoclave. 16.8 g of

acrolein (0.3 mol) is then pumped in over 60 minutes while maintaining a temperature of 4°C.

[1]

Reaction: The mixture is stirred for 15 minutes.[1]

Stage 2: Hydrogenation to 3-Dimethylamino-1-propanol

Catalyst Preparation: A second 270 ml high-pressure autoclave is charged with 1.8 g of

Raney Cobalt (THF-washed) in 51.0 g of NH3 (3.0 mol) and 10.8 g of water (0.6 mol).[1]

Hydrogenation: The contents from the first autoclave are transferred to the second. The

mixture is heated to 80°C, and hydrogen is injected to a pressure of 60 bar. The

hydrogenation is carried out for 2 hours, with the pressure maintained by the continuous

addition of hydrogen.[1]

Product Distribution: Gas chromatography analysis shows full conversion of acrolein and the

intermediate enamine. The product distribution is approximately 80.3% N,N-dimethyl-1,3-

propanediamine (DMAPA) and 13.9% 3-Dimethylamino-1-propanol (DMAPOL).[1]

Note: Detailed, publicly available experimental protocols for the other synthesis methods with

specific quantitative outcomes are not readily available in the reviewed literature. The synthesis

from allyl alcohol and dimethylamine is stated to be conducted in the presence of sodium

hydroxide.[2] The reaction of 1-chloro-3-propanol with dimethylamine is a nucleophilic

substitution.[3] The direct amination of 1,3-propanediol is described as a reductive amination

process.[4]

Economic Considerations
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A comprehensive economic analysis requires detailed information on raw material costs,

energy consumption, catalyst costs and lifespan, waste disposal, and capital expenditure.

While a precise cost comparison is challenging without specific process data for all routes, the

following provides an overview of key economic drivers.

Raw Material Costs:

Dimethylamine: Prices can range from approximately $1-5/kg, with significant discounts for

bulk orders.[5][6]

Acrolein: Industrial grade acrolein is priced around $3000/kg, though this can vary

significantly.[7]

Allyl Alcohol: Prices vary, with some suppliers offering it in the range of $7.50 for 500ml.[8]

1-Chloro-3-propanol: Pricing information is available from various suppliers, but bulk

industrial pricing is not readily published.

1,3-Propanediol: Bulk pricing can be in the range of $1000-1500 per ton.

Catalysts: The cost of Raney Cobalt can be significant, impacting the overall process

economics.

Energy Consumption:

The hydrogenation step in the dimethylamine/acrolein route requires elevated temperatures

and high pressures, contributing to energy costs.[1]

Direct amination of diols may also require significant energy input depending on the catalyst

and reaction conditions.

Waste Management:

The synthesis from 1-chloro-3-propanol generates salt as a by-product, which requires

disposal and adds to the operational cost.

The dimethylamine/acrolein route produces a significant amount of DMAPA as a by-product.

The economic viability of this route is heavily dependent on the market value and demand for
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DMAPA.

The direct amination of 1,3-propanediol is the most environmentally friendly option, with

water as the only theoretical by-product, potentially reducing waste treatment costs.

Process Flow Diagrams

Dimethylamine

Michael Addition Reactor

Acrolein

3-Dimethylaminoacrolein

Hydrogenation ReactorHydrogen

Raney Cobalt

Crude Product Mixture Distillation/Purification

3-Dimethylamino-1-propanol

DMAPA (By-product)

Click to download full resolution via product page

Caption: Synthesis of DMAPOL via Dimethylamine and Acrolein.

1-Chloro-3-propanol

Substitution Reactor

Dimethylamine

Crude Product + NaCl Purification

3-Dimethylamino-1-propanol

NaCl (By-product)

Click to download full resolution via product page

Caption: Synthesis of DMAPOL from 1-Chloro-3-propanol.
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Caption: Synthesis of DMAPOL from Allyl Alcohol.

1,3-Propanediol

Amination ReactorDimethylamine

Catalyst

Crude Product + Water Purification

3-Dimethylamino-1-propanol

Water (By-product)

Click to download full resolution via product page

Caption: Synthesis of DMAPOL via Direct Amination of 1,3-Propanediol.

Conclusion
The selection of an optimal synthesis route for 3-Dimethylamino-1-propanol requires a

careful evaluation of multiple economic and environmental factors.

The reaction of dimethylamine and acrolein followed by hydrogenation is a well-established

industrial method. However, its economic feasibility is significantly impacted by the low

selectivity towards the desired product and the need to find a market for the large volume of

the DMAPA by-product.
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The synthesis from 1-chloro-3-propanol offers a more direct route but suffers from poor atom

economy due to the formation of stoichiometric amounts of salt waste, leading to higher

disposal costs.

The addition of allyl alcohol to dimethylamine presents a potentially high atom economy

route, but a detailed public assessment of its industrial-scale efficiency and cost-

effectiveness is not available.

The direct amination of 1,3-propanediol is the most promising route from a green chemistry

perspective, offering high atom economy and producing only water as a by-product. The

economic viability of this route will depend on the development of highly active and stable

catalysts that can operate under energy-efficient conditions.

For researchers and drug development professionals, the choice of synthesis method will

depend on the required scale, purity specifications, and the priority given to economic versus

environmental considerations. Further research into optimizing the selectivity of the

dimethylamine/acrolein route and developing efficient catalysts for the direct amination of 1,3-

propanediol will be crucial in advancing the sustainable and cost-effective production of this

important chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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